Cas no 51905-34-1 (Lithium,(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-)

• Product Name: Lithium,(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-
• CAS No: 51905-34-1
• MF: C₁₀H₁₆Li
• MW: 143.175043106079
• MDL: MFCD00269823
• CID: 367099
• Update Time: 2025-09-24

Lithium,(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Lithium,(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)-
• Lithium pentamethylcyclopentadienide
• lithium,1,2,3,5,5-pentamethylcyclopenta-1,3-diene
• 1,2,3,4,5-Pentamethylcyclopentadienyllithium
• 1,3-Cyclopentadiene,1,2,3,4,5-pentamethyl-,lithium complex
• Lithium pentamethylcyclopentadiene
• Lithium1,2,3,4,5-pentamethylcyclopentadienide
• Pentamethylcyclopentadienyllithium
• Lithium 1,2,3,4,5-pentamethylcyclopentadienide
• Lithium pentamethylcyclopentadienide, min. 98%
• (1,2,3,4,5-Pentamethyl-2,4-cyclopentadienyl) lithium
• 1,2,3,4,5-Pentamethyl-2,4-cyclopentadien-1-yllithium
• 1,2,3,4,5-Pentamethyl-2,4-cyclopentadienyllithium
• 1,2,3,4,5-Pentamethyl-5-lithio-1,3-cyclopentadiene
• Lithium pentamethylcyclopentadienide,98%

• MDL： MFCD00269823
• Inchi： 1S/C10H15.Li.H/c1-6-7(2)9(4)10(5)8(6)3;;/h1-5H3;;
• InChI Key： BYQDFKHYKXKKFK-UHFFFAOYSA-N
• SMILES： [C]1(C)[C](C)[C](C)[C](C)[C]1C.[LiH] |^1:0,2,4,6,8|

Computed Properties

• Exact Mass: 142.13300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Melting Point: 230 °C
• PSA: 0.00000
• LogP: 2.97200
• Sensitiveness: air sensitive, moisture sensitive
• Solubility: Not determined

Lithium,(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)- Security Information

• Hazardous Material transportation number：UN 3203
• WGK Germany：3
• Hazard Category Code： 63-34-17
• Safety Instruction： 45-36/37/39-26-16
• Hazardous Material Identification：
• Risk Phrases：R63; R34; R17
• Storage Condition：Flammables area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives